Cas no 383130-04-9 (2-(2-Fluorophenyl)azepane)

• Product Name: 2-(2-Fluorophenyl)azepane
• CAS No: 383130-04-9
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 298488
• PubChem ID: 3931963
• Update Time: 2025-05-20

2-(2-Fluorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,2-(2-fluorophenyl)hexahydro-
• 2-(2-FLUOROPHENYL)AZEPANE
• AC1N04J0
• AG-A-28723
• AG-F-35011
• CTK4H9688
• MolPort-003-991-869
• (4R,5S)-(+)-4-methyl-5-phenyl-2-oxazolidine
• 383130-04-9
• BB 0300706
• 2-(2-FLUORO-PHENYL)-AZEPANE
• DTXSID60398051
• AKOS011833692
• 2-(2-Fluorophenyl)azepane

• MDL： MFCD02663777
• Inchi： 1S/C12H16FN/c13-11-7-4-3-6-10(11)12-8-2-1-5-9-14-12/h3-4,6-7,12,14H,1-2,5,8-9H2
• InChI Key： IPRHCTINBVZBNC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CCCCCN1

Computed Properties

• Exact Mass: 193.12678
• Monoisotopic Mass: 193.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(2-Fluorophenyl)azepane

Recent Advances in the Study of 2-(2-Fluorophenyl)azepane (CAS: 383130-04-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Fluorophenyl)azepane (CAS: 383130-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a fluorophenyl group attached to an azepane ring, has been explored for its unique pharmacological properties. Recent studies have focused on its role as a modulator of neurotransmitter receptors, particularly in the central nervous system (CNS), where it exhibits promising activity in preclinical models of neurological disorders.

One of the key areas of investigation has been the compound's interaction with sigma receptors, which are implicated in various CNS pathologies, including neuropathic pain, depression, and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Fluorophenyl)azepane exhibits high affinity for sigma-1 receptors, with a Ki value in the nanomolar range. This finding suggests its potential as a lead compound for developing novel sigma-1 receptor ligands with improved selectivity and reduced off-target effects.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. A 2024 preprint on bioRxiv reported that 2-(2-Fluorophenyl)azepane derivatives show inhibitory effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study highlighted the compound's ability to induce apoptosis via modulation of intracellular calcium signaling, a mechanism distinct from traditional chemotherapeutic agents. These findings open new avenues for developing targeted therapies for drug-resistant cancers.

The synthetic accessibility of 2-(2-Fluorophenyl)azepane has also been a focus of recent methodological developments. A 2023 paper in Organic Letters described an improved asymmetric synthesis route that achieves higher enantiomeric purity, addressing previous challenges in obtaining optically active forms of the compound. This advancement is particularly significant given the growing recognition of the importance of chirality in drug development and the differential biological activities of enantiomers.

Looking forward, the diverse biological activities of 2-(2-Fluorophenyl)azepane and its derivatives position this scaffold as a valuable platform for medicinal chemistry optimization. Current research efforts are directed toward structure-activity relationship (SAR) studies to enhance pharmacological properties while minimizing potential toxicity. The compound's unique structural features, including the fluorophenyl moiety and the azepane ring's conformational flexibility, provide multiple vectors for chemical modification to fine-tune its biological profile.